1-(2-Bromophenyl)-2-(6-chloro-2-pyridinyl)ethanone
Cat. No. B8295242
M. Wt: 310.57 g/mol
InChI Key: PTRBBJDYNGRUAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07153855B2
Procedure details
In a similar manner as described in Example 1 from ethyl 2-bromobenzoate (50.0 g, 218 mmol) and 6-chloro-2-picoline (24 mL, 218 mmol), 1-(2-bromophenyl)-2-(6-chloro-2-pyridinyl)ethanone (52.4 9, 77%) was obtained as a yellow solid. 1H NMR (CDCl3): δ 7.53 (d, 1 H), 7.45 (d, 1 H), 7.25 (d, 1 H), 7.05 (d, 1 H), 6.97 (d, 1 H), 6.67 (d, 1H), 6.53 (d, 1H), 5.28 (s, 1H); MS m/z 310 (M+1).
Yield
77%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:12]=[CH:11][CH:10]=[CH:9][C:3]=1[C:4]([O:6]CC)=O.[Cl:13][C:14]1[N:19]=[C:18]([CH3:20])[CH:17]=[CH:16][CH:15]=1>>[Br:1][C:2]1[CH:12]=[CH:11][CH:10]=[CH:9][C:3]=1[C:4](=[O:6])[CH2:20][C:18]1[CH:17]=[CH:16][CH:15]=[C:14]([Cl:13])[N:19]=1
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Inputs
Step One
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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BrC1=C(C(=O)OCC)C=CC=C1
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Step Two
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Name
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Quantity
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24 mL
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Type
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reactant
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Smiles
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ClC1=CC=CC(=N1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=C(C=CC=C1)C(CC1=NC(=CC=C1)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
